2-Amino-3-fluoro-6-methoxybenzonitrile
Cat. No. B8653500
M. Wt: 166.15 g/mol
InChI Key: ABZKPSPIUPYTGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09249085B2
Procedure details
To a stirred solution of 2-cyano-6-fluoro-3-methoxy-benzoic acid (2 g, 10.3 mmol, 1.0 eq) in THF (40 mL) were added Et3N (3.6 mL, 25.8 mmol, 2.5 eq) and DPPA (2.97 g, 10.8 mmol, 1.05 eq). The reaction was stirred at room temperature 3 h then water (10 mL) was added and the mixture was heated at reflux for 2 h. The THF was removed in vacuo and the aqueous solution diluted with water and extracted with EtOAc. The combined organic extracts were washed with brine, dried (Na2SO4), filtered and evaporated in vacuo. The residue obtained was purified by column chromatography (petroleum ether:EtOAc, 5:1) to give the title compound as an off-white solid (900 mg, 53%).
Name
Yield
53%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[C:11]([O:12][CH3:13])=[CH:10][CH:9]=[C:8]([F:14])[C:4]=1C(O)=O)#[N:2].CC[N:17](CC)CC.C1C=CC(P(N=[N+]=[N-])(C2C=CC=CC=2)=O)=CC=1.O>C1COCC1>[NH2:17][C:4]1[C:8]([F:14])=[CH:9][CH:10]=[C:11]([O:12][CH3:13])[C:3]=1[C:1]#[N:2]
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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C(#N)C1=C(C(=O)O)C(=CC=C1OC)F
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Name
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|
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Quantity
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3.6 mL
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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|
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Quantity
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2.97 g
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|
Type
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reactant
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Smiles
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C=1C=CC(=CC1)P(=O)(C=2C=CC=CC2)N=[N+]=[N-]
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred at room temperature 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for 2 h
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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The THF was removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
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the aqueous solution diluted with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue obtained
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CUSTOM
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Type
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CUSTOM
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|
Details
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was purified by column chromatography (petroleum ether:EtOAc, 5:1)
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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NC1=C(C#N)C(=CC=C1F)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 900 mg | |
| YIELD: PERCENTYIELD | 53% | |
| YIELD: CALCULATEDPERCENTYIELD | 52.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
